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molecular formula C10H7NO2 B080063 8-Hydroxyquinoline-2-carboxaldehyde CAS No. 14510-06-6

8-Hydroxyquinoline-2-carboxaldehyde

Cat. No. B080063
CAS RN: 14510-06-6
M. Wt: 173.17 g/mol
InChI Key: SLBPIHCMXPQAIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09302993B2

Procedure details

A solution of 2-methyl-quinolin-8-ol (536 mg, 3.37 mmol) in dioxane (8 mL) was added dropwise over 3 h into a stirred mixture of SeO2 (665 mg, 5.99 mmol) in dioxane (25 mL) at 50-55° C. The resulting mixture was then heated at 80° C. for 16 h, cooled, and the solids filtered off. The filtrate was concentrated and the residue purified by column chromatography on silica (dichloromethane/MeOH, 1:0-40:1). This afforded 8-hydroxy-quinoline-2-carboxaldehyde 4 as a straw-coloured solid (358 mg, 61%). 4: 1H NMR (CDCl3): δ 10.24 (s, 1H), 8.34 (d, J=8.6, 1H), 8.22 (br, 1H), 8.07 (d, J=8.6, 1H), 7.64 (dd, J=7.5 and 8.0, 1H), 7.44 (d, J=8.0, 1H), 7.30 (d, J=7.5, 1H). The mixture of 4 (100 mg, 0.578 mmol), NaOAc (63 mg, mmol), hydroxylamine hydrochloride (60 mg, 0.863 mmol) and water (5 mL) was heated at 100° C. for 15 min. The precipitate was isolated by filtration. This provided the title oxime (ID 969) D1 as an off-white solid (87 mg, 80%); spectral data of this compound are shown in Table 2.
Name
2-methyl-quinolin-8-ol
Quantity
536 mg
Type
reactant
Reaction Step One
[Compound]
Name
SeO2
Quantity
665 mg
Type
reactant
Reaction Step One
Name
dioxane
Quantity
8 mL
Type
solvent
Reaction Step One
Name
dioxane
Quantity
25 mL
Type
solvent
Reaction Step One
Name
4
Quantity
100 mg
Type
reactant
Reaction Step Two
Name
NaOAc
Quantity
63 mg
Type
reactant
Reaction Step Two
Name
hydroxylamine hydrochloride
Quantity
60 mg
Type
reactant
Reaction Step Two
Name
water
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
oxime
[Compound]
Name
D1
Yield
80%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:11]=[CH:10][C:9]2[C:4](=[C:5]([OH:12])[CH:6]=[CH:7][CH:8]=2)[N:3]=1.OC1C=CC=C2C=1N=C(C=O)C=C2.CC([O-])=O.[Na+].Cl.[NH2:32][OH:33]>O1CCOCC1.O>[OH:12][C:5]1[CH:6]=[CH:7][CH:8]=[C:9]2[C:4]=1[N:3]=[C:2]([CH:1]=[N:32][OH:33])[CH:11]=[CH:10]2 |f:2.3,4.5|

Inputs

Step One
Name
2-methyl-quinolin-8-ol
Quantity
536 mg
Type
reactant
Smiles
CC1=NC2=C(C=CC=C2C=C1)O
[Compound]
Name
SeO2
Quantity
665 mg
Type
reactant
Smiles
Name
dioxane
Quantity
8 mL
Type
solvent
Smiles
O1CCOCC1
Name
dioxane
Quantity
25 mL
Type
solvent
Smiles
O1CCOCC1
Step Two
Name
4
Quantity
100 mg
Type
reactant
Smiles
OC=1C=CC=C2C=CC(=NC12)C=O
Name
NaOAc
Quantity
63 mg
Type
reactant
Smiles
CC(=O)[O-].[Na+]
Name
hydroxylamine hydrochloride
Quantity
60 mg
Type
reactant
Smiles
Cl.NO
Name
water
Quantity
5 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled
FILTRATION
Type
FILTRATION
Details
the solids filtered off
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
the residue purified by column chromatography on silica (dichloromethane/MeOH, 1:0-40:1)
TEMPERATURE
Type
TEMPERATURE
Details
was heated at 100° C. for 15 min
Duration
15 min
CUSTOM
Type
CUSTOM
Details
The precipitate was isolated by filtration

Outcomes

Product
Name
oxime
Type
product
Smiles
OC=1C=CC=C2C=CC(=NC12)C=NO
[Compound]
Name
D1
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 87 mg
YIELD: PERCENTYIELD 80%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.